N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-ethylsulfonylphenyl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C25H25N3O4S2/c1-3-32-21-9-7-10-22-24(21)27-25(33-22)28(17-19-8-5-6-15-26-19)23(29)16-18-11-13-20(14-12-18)34(30,31)4-2/h5-15H,3-4,16-17H2,1-2H3
• InChI Key: QSFINXWTLIUWQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)CC4=CC=C(C=C4)S(=O)(=O)CC
• Molecular Formula: C25H25N3O4S2
• Molecular Weight: 495.6 g/mol

Description

N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C25H25N3O4S2 and its molecular weight is 495.61. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimalarial and COVID-19 Drug Potential

• Research Context : Investigation into antimalarial sulfonamides as potential COVID-19 drugs using computational calculations and molecular docking studies.
• Findings : Derivatives of this compound were examined for their in vitro antimalarial activity. One derivative exhibited excellent antimalarial activity due to the presence of a quinoxaline moiety. Theoretical calculations and molecular docking suggested potential efficacy against COVID-19 related proteins.
• Source : (Fahim & Ismael, 2021)

Antimicrobial Studies

• Research Context : Synthesis and microbial studies of new pyridine derivatives.
• Findings : The synthesized compounds showed significant antibacterial and antifungal activities, indicating their potential use in antimicrobial applications.
• Source : (Patel & Agravat, 2007)

Antimicrobial and Antifungal Activities

• Research Context : Synthesis of thiazoles and their fused derivatives with antimicrobial activities.
• Findings : Newly synthesized derivatives exhibited antimicrobial activities against bacterial and fungal isolates, indicating their potential for antimicrobial drug development.
• Source : (Wardkhan et al., 2008)

Anticancer Activities

• Research Context : Synthesis of new functionalized pyridine linked thiazole derivatives and their antiproliferative activity studies.
• Findings : The pyridine-thiazole compounds demonstrated promising anticancer activity against various cancer cell lines, suggesting their potential as anticancer agents.
• Source : (Alqahtani & Bayazeed, 2020)

Metabolic Stability in Drug Development

• Research Context : Investigations into the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors.
• Findings : Research on improving the metabolic stability of these compounds for drug development, addressing issues like deacetylation in metabolic processes.
• Source : (Stec et al., 2011)